Cas no 163719-72-0 (Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate)
Ethyl 3-pyridin-3-yl-1,2,4-oxadiazole-5-carboxylate is a heterocyclic compound featuring a pyridine and 1,2,4-oxadiazole core with an ester functional group. This structure imparts versatility in synthetic applications, particularly as a building block in medicinal chemistry and agrochemical research. The presence of both nitrogen- and oxygen-containing rings enhances its potential as a pharmacophore, enabling interactions with biological targets. The ethyl ester group offers synthetic flexibility for further derivatization. Its stability under standard conditions and compatibility with common organic solvents make it suitable for diverse reaction conditions. This compound is valuable for developing novel bioactive molecules, including kinase inhibitors and antimicrobial agents.
163719-72-0 structure
Product name:Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate
CAS No:163719-72-0
MF:C10H9N3O3
MW:219.196761846542
MDL:MFCD09908125
CID:1070423
PubChem ID:24944453
Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxylate
- Ethyl 3-pyridin-3-yl-[1,2,4]oxadiazole-5-carboxylate
- ETHYL 3-PYRIDIN-4-YL-1,2,4-OXADIAZOLE-5-CARBOXYLATE
- 3-pyridin-3-yl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
- ethyl [3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]carboxylate
- ethyl 3-pyridin-3-yl-1,2,4-oxadiazole-5-carboxylate
- 3-(Pyridin-3-yl)-1,2,4-oxadiazole-5-carboxylic acid ethyl ester
- SCHEMBL7659667
- DTXSID70936867
- ethyl3-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxylate
- AS-5045
- 1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID, 3-(3-PYRIDINYL)-, ETHYL ESTER
- 163719-72-0
- DA-09572
- A882551
- AKOS012662771
- MFCD09908125
- AB54723
- Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate
-
- MDL： MFCD09908125
- Inchi： InChI=1S/C10H9N3O3/c1-2-15-10(14)9-12-8(13-16-9)7-4-3-5-11-6-7/h3-6H,2H2,1H3
- InChI Key： UCJHAHJTNSHCNM-UHFFFAOYSA-N
- SMILES： CCOC(=O)C1=NC(=NO1)C2=CN=CC=C2
Computed Properties
- Exact Mass: 219.06400
- Monoisotopic Mass: 219.06439116g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.1Ų
- XLogP3: 1.3
Experimental Properties
- PSA: 78.11000
- LogP: 1.30830
Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 047483-1g |
Ethyl 3-pyridin-3-yl-[1,2,4]oxadiazole-5-carboxylate |
163719-72-0 | 95% | 1g |
￡98.00 | 2022-03-01 | |
| Alichem | A029190124-250mg |
Ethyl 3-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxylate |
163719-72-0 | 95% | 250mg |
$156.00 | 2022-04-02 | |
| Matrix Scientific | 059055-10g |
Ethyl 3-pyridin-3-yl-[1,2,4]oxadiazole-5-carboxylate, 95+% |
163719-72-0 | 95+% | 10g |
$1264.00 | 2023-09-08 | |
| Matrix Scientific | 059055-1g |
Ethyl 3-pyridin-3-yl-[1,2,4]oxadiazole-5-carboxylate, 95+% |
163719-72-0 | 95+% | 1g |
$235.00 | 2023-09-08 | |
| Fluorochem | 047483-5g |
Ethyl 3-pyridin-3-yl-[1,2,4]oxadiazole-5-carboxylate |
163719-72-0 | 95% | 5g |
￡413.00 | 2022-03-01 | |
| TRC | E940665-50mg |
Ethyl 3-pyridin-3-yl-[1,2,4]oxadiazole-5-carboxylate |
163719-72-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
| Alichem | A029190124-1g |
Ethyl 3-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxylate |
163719-72-0 | 95% | 1g |
$367.50 | 2022-04-02 | |
| Alichem | A029190124-5g |
Ethyl 3-(pyridin-3-yl)-1,2,4-oxadiazole-5-carboxylate |
163719-72-0 | 95% | 5g |
$658.56 | 2022-04-02 | |
| Fluorochem | 047483-10g |
Ethyl 3-pyridin-3-yl-[1,2,4]oxadiazole-5-carboxylate |
163719-72-0 | 95% | 10g |
￡720.00 | 2022-03-01 | |
| Matrix Scientific | 059055-5g |
Ethyl 3-pyridin-3-yl-[1,2,4]oxadiazole-5-carboxylate, 95+% |
163719-72-0 | 95+% | 5g |
$822.00 | 2023-09-08 |
Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate Related Literature
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
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Cynthia J. Olson Reichhardt,Charles Reichhardt Soft Matter, 2014,10, 6332-6338
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Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
163719-72-0 (Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:163719-72-0)Ethyl 3-pyridin-3-yl-1,2,4oxadiazole-5-carboxylate
Purity:99%/99%
Quantity:5g/10g
Price ($):362.0/604.0